Cas no 2171632-57-6 (3-(1-aminocycloheptyl)-1-azabicyclo2.2.2octan-3-ol)

• Product Name: 3-(1-aminocycloheptyl)-1-azabicyclo2.2.2octan-3-ol
• CAS No: 2171632-57-6
• MF: C₁₄H₂₆N₂O
• MW: 238.369043827057
• CID: 5565610
• PubChem ID: 165597157
• Update Time: 2025-06-30

3-(1-aminocycloheptyl)-1-azabicyclo2.2.2octan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(1-aminocycloheptyl)-1-azabicyclo[2.2.2]octan-3-ol
• 2171632-57-6
• EN300-1642253
• 3-(1-aminocycloheptyl)-1-azabicyclo2.2.2octan-3-ol

• Inchi： 1S/C14H26N2O/c15-13(7-3-1-2-4-8-13)14(17)11-16-9-5-12(14)6-10-16/h12,17H,1-11,15H2
• InChI Key： CYXTUURYELHRPL-UHFFFAOYSA-N
• SMILES： OC1(CN2CCC1CC2)C1(CCCCCC1)N

Computed Properties

• Exact Mass: 238.204513457g/mol
• Monoisotopic Mass: 238.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.5Ų

Additional information on 3-(1-aminocycloheptyl)-1-azabicyclo2.2.2octan-3-ol

3-(1-Aminocycloheptyl)-1-azabicyclo[2.2.2]octan-3-ol: A Comprehensive Overview

3-(1-Aminocycloheptyl)-1-azabicyclo[2.2.2]octan-3-ol, also known by its CAS number 2171632-57-6, is a complex organic compound with a unique bicyclic structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its bicyclo[2.2.2]octane framework, which is a highly rigid and stable structure, making it an interesting candidate for various applications in drug design and materials science.

The molecular structure of 3-(1-Aminocycloheptyl)-1-azabicyclo[2.2.2]octan-3-ol consists of a bicyclo[2.2.2]octane ring system with an amino group attached to a cycloheptyl moiety at the 3-position and a hydroxyl group at the same position on the bicyclic framework. This combination of functional groups provides the compound with unique chemical properties, including potential for hydrogen bonding and amine interactions, which are crucial for its biological activity.

Recent studies have highlighted the importance of bicyclic compounds in drug discovery, particularly in the development of small molecule inhibitors and modulators for various therapeutic targets. The rigid structure of bicyclo[2.2.2]octane derivatives allows for precise control over molecular geometry, which is essential for optimizing binding affinity to target proteins.

In terms of synthesis, 3-(1-Aminocycloheptyl)-1-azabicyclo[2.2.2]octan-3-ol can be prepared through a variety of methods, including ring-closing metathesis and other cyclization techniques that are commonly employed in organic synthesis. These methods allow for the construction of the bicyclic framework with high efficiency and selectivity.

The biological activity of this compound has been explored in several recent studies, particularly in the context of its potential as a kinase inhibitor or as a modulator of G-protein coupled receptors (GPCRs). The presence of both an amino group and a hydroxyl group in its structure suggests that it may exhibit versatile binding properties, making it a promising candidate for further investigation in medicinal chemistry.

In addition to its pharmacological applications, 3-(1-Aminocycloheptyl)-1-azabicyclo[2.2.2]octan-3-ol has also been studied for its potential use in materials science, particularly in the development of novel polymers and advanced materials with unique mechanical properties derived from its rigid bicyclic structure.

In conclusion, 3-(1-Aminocycloheptyl)-1-azabicyclo[2.2.2]octan-3-ol, CAS number 2171632-57-6, represents an intriguing compound with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it a valuable tool for researchers in organic chemistry, pharmacology, and materials science alike.